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An In-depth Examination of the Mechanisms and Therapeutic Promise of Boswellic Acids in

Neurodegenerative Diseases

Introduction
Boswellic acids (BAs), the primary active compounds derived from the gum resin of the

Boswellia species, have a long history in traditional medicine for their anti-inflammatory

properties.[1][2][3] A growing body of preclinical evidence has illuminated their significant

neuroprotective effects, suggesting a therapeutic potential for a range of debilitating

neurodegenerative disorders, including Alzheimer's disease, Parkinson's disease, and ischemic

stroke.[4][5][6] This technical guide provides a comprehensive overview of the current state of

research on the neuroprotective effects of boswellic acids, with a focus on quantitative data,

experimental methodologies, and the core signaling pathways involved. This document is

intended for researchers, scientists, and drug development professionals in the field of

neuroscience.

The neuroprotective activities of boswellic acids are multifaceted, primarily stemming from

their potent anti-inflammatory, antioxidant, and anti-apoptotic properties.[4][7] Key bioactive

constituents, such as 3-O-acetyl-11-keto-β-boswellic acid (AKBA) and β-boswellic acid (β-
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BA), have been shown to modulate critical signaling pathways implicated in neuronal survival

and death.[1][8][9] Furthermore, studies have demonstrated the ability of certain boswellic
acids to cross the blood-brain barrier, a crucial pharmacokinetic property for centrally acting

therapeutics.[10][11]

Quantitative Data on Neuroprotective Effects
The following tables summarize the quantitative findings from key preclinical studies

investigating the neuroprotective efficacy of boswellic acids and their derivatives.

Table 1: Effects of Boswellic Acids on Ischemic Stroke Animal Models
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Compound/
Extract

Animal
Model

Dosage
Outcome
Measure

Result Reference

Acetyl-11-

keto-β-

boswellic acid

(AKBA)

Middle

Cerebral

Artery

Occlusion

(MCAO) rats

20 mg/kg

(i.p.)

Infarct

Volume

Reduced

from 36.6 ±

4.6% to 24.3

± 4.3%

[12]

Boswellia

serrata

extract

Middle

Cerebral

Artery

Occlusion

(MCAO) rats

90 mg/kg
Neurological

Deficit Score

Significant

improvement
[13]

Beta-

boswellic acid

(β-BA)

Middle

Cerebral

Artery

Occlusion/Re

perfusion

(MCAO/R)

rats

Not specified
Infarct

Volume

Markedly

decreased
[8][14]

Boswellia

extract

Ischemic

Stroke (IS)

models

Various

Cerebral

Infarction

Volume

(meta-

analysis)

Standardized

Mean

Difference

(SMD) =

-2.87

[5]

Boswellia

extract

Ischemic

Stroke (IS)

models

Various

Neuronal

Apoptosis

(TUNEL

assay, meta-

analysis)

SMD = -3.36 [5]

Table 2: Effects of Boswellic Acids in Alzheimer's Disease Models
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Compound/
Extract

Animal
Model/Cell
Line

Dosage
Outcome
Measure

Result Reference

Boswellia

serrata

methanolic

extract

AlCl3-

induced

cognitive

impairment

rat model

137.5 mg/kg

for 3 months

Aβ plaques

and pro-

inflammatory

markers

(CRP, NF-kB,

MCP-1,

LTB4)

Reduced

levels
[13]

Acetyl-11-

keto-β-

boswellic acid

(AKBA)

APPswe/PS1

dE9 mice
Not specified

Cerebral

amyloid-β

(Aβ) levels

and plaque

burden

Dramatic

decrease
[15]

Boswellia

extract

Alzheimer's

Disease (AD)

models

Various

Behavioral

Outcomes

(meta-

analysis)

SMD = 3.26 [5][16]

Boswellia

extract

Alzheimer's

Disease (AD)

models

Various

Malondialdeh

yde (MDA)

levels (meta-

analysis)

SMD = -2.21 [5]

Boswellia

extract

Alzheimer's

Disease (AD)

models

Various

Superoxide

Dismutase

(SOD) levels

(meta-

analysis)

SMD = 3.50 [5]

Boswellia

extract

Alzheimer's

Disease (AD)

models

Various

Glutathione

Peroxidase

(GPX) levels

(meta-

analysis)

SMD = 3.55 [5]
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Table 3: Effects of Boswellic Acids in Parkinson's Disease Models

Compound/
Extract

Animal
Model

Dosage
Outcome
Measure

Result Reference

Boswellia

serrata resin

extract

6-

hydroxydopa

mine (6-

OHDA)

model of

Parkinson's

Disease in

rats

125, 250, and

500 mg/kg

Motor

dysfunction

Improved

motor

function

[17][18]

Boswellia

extract

Parkinson's

Disease (PD)

models

Various

Behavioral

Performance

(meta-

analysis)

SMD = 5.37 [5]

Boswellia

extract

Parkinson's

Disease (PD)

models

Various

Anti-

inflammatory

Levels (meta-

analysis)

SMD = 2.55 [5]

Boswellia

extract

Parkinson's

Disease (PD)

models

Various

Dopamine

Content

(meta-

analysis)

SMD = 3.35 [5]

Table 4: In Vitro Neuroprotective Effects of Boswellic Acids
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Compoun
d/Extract

Cell Line Insult
Concentr
ation

Outcome
Measure

Result
Referenc
e

Boswellia

serrata

hydroalcoh

olic extract

(BSE)

PC12 cells

Oxygen,

glucose

and serum

deprivation

(OGSD)

3 and 6

µg/mL

Cell

Viability

Increased

to 52 ±

4.5% and

45 ± 4.5%

from 18 ±

3.4%

[19]

Acetyl-11-

keto-β-

boswellic

acid

(AKBA)

PC12 cells

Oxygen,

glucose

and serum

deprivation

(OGSD)

1 and 2.5

µg/mL

Cell

Viability

Increased

to 39.5 ±

5.5% and

36.8 ±

1.2% from

18 ± 3.4%

[19]

Acetyl-11-

keto-β-

boswellic

acid

(AKBA)

Primary

cultured

cortical

neurons

Oxygen

and

glucose

deprivation

(OGD)

50 µM
Cell

Viability
Increased [9][12]

Beta-

boswellic

acid (β-BA)

Rat

neuronal

cells

Oxygen-

glucose

deprivation

and

reoxygenat

ion

(OGD/R)

Not

specified

Neuronal

injury

Protected

against

injury

[8][14]

Key Signaling Pathways in Boswellic Acid-Mediated
Neuroprotection
The neuroprotective effects of boswellic acids are attributed to their ability to modulate

multiple intracellular signaling pathways. The primary mechanisms involve the attenuation of

inflammatory and oxidative stress pathways.
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Anti-Inflammatory Pathways
Boswellic acids, particularly AKBA, are potent inhibitors of key pro-inflammatory enzymes and

transcription factors.[1][2] This includes the direct inhibition of 5-lipoxygenase (5-LOX), a key

enzyme in the biosynthesis of leukotrienes, and the suppression of the nuclear factor-kappa B

(NF-κB) signaling pathway.[1][13][20] By inhibiting NF-κB activation, boswellic acids reduce

the expression of a cascade of inflammatory mediators, including pro-inflammatory cytokines

like TNF-α, IL-1β, and IL-6.[13]

Caption: Boswellic acids inhibit the NF-κB pathway, reducing neuroinflammation.

Antioxidant Pathways
A critical mechanism underlying the neuroprotective effects of boswellic acids is the activation

of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][9][20][21] Nrf2 is a

transcription factor that regulates the expression of a wide array of antioxidant and

cytoprotective genes. Under conditions of oxidative stress, boswellic acids promote the

dissociation of Nrf2 from its inhibitor, Keap1, allowing Nrf2 to translocate to the nucleus. There,

it binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes,

including heme oxygenase-1 (HO-1), superoxide dismutase (SOD), and glutathione peroxidase

(GPX).[9][15][21] This leads to an enhanced cellular antioxidant defense system, thereby

protecting neurons from oxidative damage.
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Boswellic Acid Activation of the Nrf2/ARE Pathway
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Caption: Boswellic acids activate the Nrf2 antioxidant pathway, leading to neuroprotection.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://www.benchchem.com/product/b14805866/docs?utm_src=pdf-body-img#the-neuroprotective-potential-of-boswellic-acids-a-technical-guide-for-researchers
https://www.benchchem.com/product/b14805866/docs?utm_src=pdf-body#the-neuroprotective-potential-of-boswellic-acids-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14805866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocols
The following sections outline common experimental methodologies employed in the

investigation of the neuroprotective effects of boswellic acids.

In Vivo Models
Middle Cerebral Artery Occlusion (MCAO) Model of Ischemic Stroke:

Animal: Typically adult male Sprague-Dawley or Wistar rats (250-300g).

Procedure: A nylon monofilament is inserted into the internal carotid artery to occlude the

origin of the middle cerebral artery for a defined period (e.g., 90-120 minutes), followed by

reperfusion.

Boswellic Acid Administration: Boswellic acid derivatives (e.g., AKBA at 20 mg/kg) are

often administered intraperitoneally immediately after the onset of reperfusion.[12]

Outcome Measures:

Neurological Deficit Scoring: A graded scale (e.g., 0-5) is used to assess motor and

neurological function at various time points post-MCAO.

Infarct Volume Measurement: 2,3,5-triphenyltetrazolium chloride (TTC) staining of brain

slices is used to visualize and quantify the ischemic infarct volume.[8][14]

Histopathology: Hematoxylin and eosin (H&E) staining to assess neuronal damage and

TUNEL staining to quantify apoptosis in the peri-infarct region.[8][14]

Biochemical Assays: Brain tissue is homogenized to measure levels of oxidative stress

markers (MDA, SOD, GPX) and inflammatory cytokines (TNF-α, IL-1β) via ELISA or

Western blot.

Alzheimer's Disease Transgenic Mouse Models:

Animal: Commonly used models include APPswe/PS1dE9 mice, which develop age-

dependent amyloid-β plaques and cognitive deficits.[15]
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Boswellic Acid Administration: Chronic oral administration of boswellic acid or its

extracts mixed with chow or via gavage over several months.

Outcome Measures:

Behavioral Testing: Morris water maze, Y-maze, or object recognition tests to assess

learning and memory.

Immunohistochemistry: Staining of brain sections for Aβ plaques (e.g., with Thioflavin S

or specific antibodies) and activated glial cells (Iba1 for microglia, GFAP for astrocytes).

Biochemical Analysis: ELISA or Western blot to quantify levels of soluble and insoluble

Aβ peptides, BACE1, and inflammatory markers in brain homogenates.[15]

In Vitro Models
Oxygen-Glucose Deprivation (OGD) Model of Ischemia:

Cell Lines: Primary cortical neurons or neuronal-like cell lines such as PC12 or SH-SY5Y.

Procedure: Cells are incubated in a glucose-free medium in a hypoxic chamber (e.g., 95%

N2, 5% CO2) for a specific duration (e.g., 1-6 hours) to simulate ischemic conditions. This

is often followed by a period of reoxygenation in normal medium.

Boswellic Acid Treatment: Cells are typically pre-treated with various concentrations of

boswellic acids for a period before OGD induction.

Outcome Measures:

Cell Viability Assays: MTT or LDH assays to quantify cell death.

Reactive Oxygen Species (ROS) Measurement: Fluorescent probes like DCFH-DA are

used to measure intracellular ROS levels.

Apoptosis Assays: Flow cytometry with Annexin V/PI staining or TUNEL assay to detect

apoptotic cells.
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Western Blot Analysis: To assess the expression and phosphorylation status of proteins

in relevant signaling pathways (e.g., Nrf2, HO-1, NF-κB, caspases).

Lipopolysaccharide (LPS)-Induced Neuroinflammation Model:

Cell Lines: Microglial cell lines such as BV2 or primary microglia.

Procedure: Cells are stimulated with LPS (a component of the outer membrane of Gram-

negative bacteria) to induce an inflammatory response.

Boswellic Acid Treatment: Cells are co-treated with boswellic acids and LPS.

Outcome Measures:

Nitric Oxide (NO) Production: Griess assay to measure nitrite levels in the culture

medium.

Cytokine Release: ELISA to quantify the levels of pro-inflammatory cytokines (TNF-α,

IL-6, IL-1β) in the supernatant.

Gene Expression Analysis: RT-qPCR to measure the mRNA levels of inflammatory

genes (iNOS, COX-2, etc.).

Western Blot Analysis: To examine the activation of inflammatory signaling pathways

(e.g., phosphorylation of IκBα and p65).
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General Experimental Workflow for In Vitro Neuroprotection Studies
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Caption: A typical workflow for assessing the neuroprotective effects of boswellic acids in

vitro.

Conclusion and Future Directions
The preclinical data strongly support the neuroprotective potential of boswellic acids across a

spectrum of neurodegenerative conditions. Their ability to target multiple pathological

mechanisms, including neuroinflammation and oxidative stress, makes them attractive

candidates for further drug development.[1][22] However, several challenges remain. The poor

aqueous solubility and bioavailability of some boswellic acids may limit their therapeutic
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efficacy, necessitating the development of novel drug delivery systems, such as nanoparticle

formulations.[23][24]

Future research should focus on:

Conducting well-designed clinical trials to validate the preclinical findings in human

populations.[4]

Elucidating the detailed pharmacokinetic and pharmacodynamic profiles of different

boswellic acids and their metabolites in the central nervous system.

Identifying the most potent and bioavailable boswellic acid derivatives for specific

neurodegenerative diseases.

Exploring synergistic effects of boswellic acids with other neuroprotective agents.

In conclusion, boswellic acids represent a promising class of natural compounds with the

potential to be developed into novel therapeutics for the treatment of neurodegenerative

diseases. The comprehensive data and methodologies presented in this guide aim to facilitate

further research and development in this important area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. research.monash.edu [research.monash.edu]

2. researchgate.net [researchgate.net]

3. Genus Boswellia as a new candidate for neurodegenerative disorders [ijbms.mums.ac.ir]

4. Molecular Targets Underlying the Neuroprotective Effects of Boswellic Acid: A Systematic
Review - PubMed [pubmed.ncbi.nlm.nih.gov]

5. tmrjournals.com [tmrjournals.com]

6. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26162321/
https://pubmed.ncbi.nlm.nih.gov/31786725/
https://pubmed.ncbi.nlm.nih.gov/36998129/
https://www.benchchem.com/product/b14805866/docs?utm_src=pdf-body#the-neuroprotective-potential-of-boswellic-acids-a-technical-guide-for-researchers
https://www.benchchem.com/product/b14805866/docs?utm_src=pdf-body#the-neuroprotective-potential-of-boswellic-acids-a-technical-guide-for-researchers
https://www.benchchem.com/product/b14805866/docs?utm_src=pdf-body#the-neuroprotective-potential-of-boswellic-acids-a-technical-guide-for-researchers
https://www.benchchem.com/product/b14805866/docs?utm_src=pdf-body#the-neuroprotective-potential-of-boswellic-acids-a-technical-guide-for-researchers
https://www.benchchem.com/product/b14805866?utm_src=pdf-custom-synthesis#bc-rfq
https://research.monash.edu/en/publications/mechanistic-role-of-boswellic-acids-in-alzheimers-disease-emphasi/
https://www.researchgate.net/publication/355079373_Mechanistic_role_of_boswellic_acids_in_Alzheimer's_disease_Emphasis_on_anti-inflammatory_properties
https://ijbms.mums.ac.ir/article_14569.html
https://pubmed.ncbi.nlm.nih.gov/36998129/
https://pubmed.ncbi.nlm.nih.gov/36998129/
https://www.tmrjournals.com/article.html?J_num=1&a_id=3700
https://sdiopr.s3.ap-south-1.amazonaws.com/2024/Sep/02-Sep-24/2024_INDJ_121046/Rev_INDJ_121046_Rim_A.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14805866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Genus Boswellia as a new candidate for neurodegenerative disorders - PMC
[pmc.ncbi.nlm.nih.gov]

8. Beta-Boswellic Acid Protects Against Cerebral Ischemia/Reperfusion Injury via the Protein
Kinase C Epsilon/Nuclear Factor Erythroid 2-like 2/Heme Oxygenase-1 Pathway - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Functional improvement and immune-inflammatory cytokines profile of ischaemic stroke
patients after treatment with boswellic acids: a randomized, double-blind, placebo-controlled,
pilot trial - PubMed [pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. Neuroprotection by Acetyl-11-Keto-β-Boswellic Acid, in Ischemic Brain Injury Involves the
Nrf2/HO-1 defense Pathway - PMC [pmc.ncbi.nlm.nih.gov]

13. alzdiscovery.org [alzdiscovery.org]

14. researchgate.net [researchgate.net]

15. Acetyl-11-keto-β-boswellic acid ameliorates cognitive deficits and reduces amyloid-β
levels in APPswe/PS1dE9 mice through antioxidant and anti-inflammatory pathways -
PubMed [pubmed.ncbi.nlm.nih.gov]

16. tmrjournals.com [tmrjournals.com]

17. lifesourcevitamins.com [lifesourcevitamins.com]

18. Effects of Boswellia serrata resin extract on motor dysfunction and brain oxidative stress
in an experimental model of Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]

19. ptfarm.pl [ptfarm.pl]

20. Mechanistic role of boswellic acids in Alzheimer's disease: Emphasis on anti-
inflammatory properties - PubMed [pubmed.ncbi.nlm.nih.gov]

21. [PDF] Neuroprotection by Acetyl-11-Keto-β-Boswellic Acid, in Ischemic Brain Injury
Involves the Nrf2/HO-1 defense Pathway | Semantic Scholar [semanticscholar.org]

22. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

23. Enhanced Neuroprotection of Acetyl-11-Keto-β-Boswellic Acid (AKBA)-Loaded O-
Carboxymethyl Chitosan Nanoparticles Through Antioxidant and Anti-Inflammatory Pathways
- PubMed [pubmed.ncbi.nlm.nih.gov]

24. Investigation of Molecular Properties that Influence the Permeability and Oral
Bioavailability of Major β-Boswellic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7229515/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7229515/
https://pubmed.ncbi.nlm.nih.gov/35505050/
https://pubmed.ncbi.nlm.nih.gov/35505050/
https://pubmed.ncbi.nlm.nih.gov/35505050/
https://www.researchgate.net/publication/268229152_Neuroprotection_by_Acetyl-11-Keto-b-Boswellic_Acid_in_Ischemic_Brain_Injury_Involves_the_Nrf2HO-1_defense_Pathway
https://pubmed.ncbi.nlm.nih.gov/31407195/
https://pubmed.ncbi.nlm.nih.gov/31407195/
https://pubmed.ncbi.nlm.nih.gov/31407195/
https://www.researchgate.net/publication/232719801_In_vitro_metabolism_permeation_and_brain_availability_of_six_major_boswellic_acids_from_Boswellia_serrata_gum_resins
https://pmc.ncbi.nlm.nih.gov/articles/PMC4227012/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4227012/
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Boswellia.pdf
https://www.researchgate.net/publication/360352835_Beta-Boswellic_Acid_Protects_Against_Cerebral_IschemiaReperfusion_Injury_via_the_Protein_Kinase_C_EpsilonNuclear_Factor_Erythroid_2-like_2Heme_Oxygenase-1_Pathway
https://pubmed.ncbi.nlm.nih.gov/32109514/
https://pubmed.ncbi.nlm.nih.gov/32109514/
https://pubmed.ncbi.nlm.nih.gov/32109514/
https://www.tmrjournals.com/public/articlePDF/20250725/32197fa52721a0af3f768d05e7c50a14.pdf
https://www.lifesourcevitamins.com/Boswellia-Parkinson-s-Disease-Help-Study-Shows-p/nosku1244.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6526039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6526039/
https://www.ptfarm.pl/pub/File/Acta_Poloniae/2017/3/911.pdf
https://pubmed.ncbi.nlm.nih.gov/34607104/
https://pubmed.ncbi.nlm.nih.gov/34607104/
https://www.semanticscholar.org/paper/Neuroprotection-by-Acetyl-11-Keto-%CE%B2-Boswellic-Acid%2C-Ding-Chen/e4c6e423bbb782e4a5748bfd56a964da1b767ad9
https://www.semanticscholar.org/paper/Neuroprotection-by-Acetyl-11-Keto-%CE%B2-Boswellic-Acid%2C-Ding-Chen/e4c6e423bbb782e4a5748bfd56a964da1b767ad9
https://ps.tbzmed.ac.ir/PDF/ps-27-1-14.pdf
https://pubmed.ncbi.nlm.nih.gov/26162321/
https://pubmed.ncbi.nlm.nih.gov/26162321/
https://pubmed.ncbi.nlm.nih.gov/26162321/
https://pubmed.ncbi.nlm.nih.gov/31786725/
https://pubmed.ncbi.nlm.nih.gov/31786725/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14805866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [The Neuroprotective Potential of Boswellic Acids: A
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14805866/docs#the-neuroprotective-potential-of-
boswellic-acids-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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